4-chloro-2-(2-methoxyethyl)phthalazin-1(2H)-one

• Molecular Formula: C11H11ClN2O2
• Molecular Weight: 238.67 g/mol
• IUPAC Name: 4-chloro-2-(2-methoxyethyl)phthalazin-1-one
• InChI: InChI=1S/C11H11ClN2O2/c1-16-7-6-14-11(15)9-5-3-2-4-8(9)10(12)13-14/h2-5H,6-7H2,1H3
• InChI Key: QAVZQHFSAPFKDS-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=CC=CC=C2C(=N1)Cl

Description

4-chloro-2-(2-methoxyethyl)phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C11H11ClN2O2 and its molecular weight is 238.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (459 mg, 3.32 mmol) was added to a solution of 4-chlorophthalazin-1(2H)-one (300 mg, 1.661 mmol) and 1-bromo-2-methoxyethane (462 mg, 3.32 mmol) and heated to 50° C. for 3 hrs. After 3 hrs the reaction was diluted with water and extracted with EtOAc (2×). The organic layer was washed with water followed by brine, dried over MgSO4, filtered and evaporated to give the crude product. The crude material was purified via silica gel chromatography (90 g column, 5-45% EtOAc:Hex) to give the desired product 4-chloro-2-(2-methoxyethyl)phthalazin-1(2H)-one (280 mg, 70.6% yield) as a yellow solid. MS: MS m/z 223.15(M++1).